Conformational control of the bacterial Clp protease by natural product antibiotics
Natural Product Reports Pub Date: 2017-04-04 DOI: 10.1039/C6NP00125D
Abstract
Covering: up to 2017
The bacterial Clp protease is a highly conserved and structurally versatile machine. It has gained a lot of recognition during the last decade as a novel antibacterial drug target with an unprecedented mechanism of action. Due to its complexity, there are distinct means of interfering with its natural functions and several compounds targeting this machine have been identified. In this review, we summarize the current state of knowledge about natural products deregulating Clp proteolysis, a crucial and delicate process within the cell. Among those, acyldepsipeptide antibiotics of the ADEP class (ADEPs) are characterized best. The molecular mechanism of ADEP-mediated deregulation sheds light on the inner workings of the Clp protease.
Recommended Literature
- [1] Contents
- [2] 69. A new synthesis of benzopyrylium salts
- [3] Collective wisdom
- [4] How does Mg2+ affect the binding of anhydrotetracycline in the TetR protein?
- [5] Hydrogenolysis of glycerol catalyzed by Ru-Cu bimetallic catalysts supported on clay with the aid of ionic liquids
- [6] The design, synthesis and order-enhanced emission of luminescent liquid crystalline polymers based on a “jacketing” effect †
- [7] Neurotransmitters in the gas phase: Infrared spectroscopy and structure of protonated ethanolamine
- [8] Back cover
- [9] Catalytic decomposition of perfluorocarbons Part II. Decomposition of CF4 over AlPO4-rare earth phosphate catalysts
- [10] Magnetite azolla impedimetric nanobiosensor for phthalic acid esters quantification
